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Introduction

Cerium(IV) sulfate is a powerful oxidizing agent that is widely used in quantitative chemical
analysis for the determination of various reducing agents, including ferrous iron (Fe2*). This
method, also known as cerimetric titration, offers several advantages, such as the high stability
of the cerium(IV) sulfate solution and a sharp, easily detectable endpoint.[1][2] The titration is
typically carried out in a sulfuric acid medium to prevent the hydrolysis of cerium salts and to
ensure a quantitative reaction. This application note provides a detailed protocol for the
determination of ferrous iron in a sample using cerium(1V) sulfate titration, including the
preparation and standardization of the titrant and the analysis of an unknown ferrous iron
sample.

Principle of the Titration

The determination of ferrous iron by cerium(lV) sulfate titration is based on a redox reaction
where ferrous ions (Fe2*) are oxidized to ferric ions (Fe3*) by ceric ions (Ce**), which are in
turn reduced to cerous ions (Ce3+).[3] The reaction proceeds in a 1:1 molar ratio.[4][5]

The overall balanced chemical equation is: Fe2* + Ce** — Fe3* + Ce3*[3]

Or, when considering the sulfate salts: 2 FeSOa4 + 2 Ce(S0a4)2 —» Fe2(S0a4)3 + Ce2(S0a4)3[6]
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The endpoint of the titration can be determined either potentiometrically or by using a redox

indicator. A common visual indicator is ferroin, which exhibits a sharp color change from red to

a pale blue or greenish-blue at the equivalence point.[4][5][7]

Reagents and Materials

Reagents

Reagent

Grade

Notes

Cerium(1V) sulfate tetrahydrate
(Ce(S04)2:4H20)

Analytical Reagent

Primary component of the

titrant.

Ammonium cerium(IV) sulfate
dihydrate
((NHa4)4Ce(S0a4)a-2H20)

Analytical Reagent

Alternative for preparing the
titrant.[5]

Sulfuric acid (H2S0a4),

concentrated (98%)

Analytical Reagent

Used for acidification.[5]

Ferrous ammonium sulfate
hexahydrate
(Fe(NH4)2(S04)2:-6H20)

Primary Standard

For standardization of the

cerium(lV) sulfate solution.

Ferrous ethylenediammonium

sulfate

Primary Standard

Alternative for standardization.

[8]

Sodium oxalate (Naz2C20a4)

Primary Standard

Alternative for standardization.

[9]

Ferroin indicator solution

Indicator Grade

1,10-phenanthroline ferrous

sulfate complex.[7]

Distilled or deionized water

Apparatus
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Apparatus Purpose

Analytical balance For accurate weighing of reagents.

Burette, 50 mL For dispensing the titrant.

Pipettes, volumetric (e.g., 25 mL) For accurate measurement of sample solutions.

] For preparation of standard and sample
Volumetric flasks (e.g., 250 mL, 1000 mL)

solutions.
Conical flasks (Erlenmeyer flasks), 250 mL For carrying out the titration.
Magnetic stirrer and stir bar For continuous mixing during titration.
Beakers, graduated cylinders For general purpose measurements.

Experimental Protocols
Preparation of 0.1 M Cerium(lV) Sulfate Solution

 Dissolution: To prepare a 1 L solution, carefully add 50 mL of concentrated sulfuric acid to
500 mL of distilled water in a large beaker while stirring.[8] To this acidic solution, add
approximately 40.4 g of cerium(lV) sulfate tetrahydrate (Ce(SOa4)2:4H20).[3]

e Heating and Dilution: Gently heat the mixture and stir until the salt is completely dissolved.

e Cooling and Filtration: Allow the solution to cool to room temperature. If the solution is turbid,
filter it.[10]

¢ Final Dilution: Transfer the clear solution to a 1000 mL volumetric flask and dilute to the mark
with distilled water. Mix the solution thoroughly.

o Storage: Store the solution in a glass-stoppered bottle.[8]

Standardization of the 0.1 M Cerium(lV) Sulfate Solution

o Preparation of Primary Standard: Accurately weigh approximately 0.3 g of ferrous
ethylenediammonium sulfate into a 250 mL conical flask.[8]
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e Dissolution: Add 50 mL of a dilute sulfuric acid solution (e.g., 1 M H2SOa) to dissolve the
primary standard.[8]

« Indicator Addition: Add 1-2 drops of ferroin indicator to the solution. The solution will turn a
reddish color.[4]

« Titration: Titrate the ferrous solution with the prepared cerium(lV) sulfate solution from the
burette. The endpoint is reached when the color of the solution changes sharply from red to

a pale blue or greenish-blue.[5]
o Replication: Repeat the titration at least two more times to ensure reproducibility.

e Calculation: Calculate the exact molarity of the cerium(lV) sulfate solution using the mass of
the primary standard and the volume of titrant consumed.

Titration Reaction Workflow
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Preparation

Prepare 0.1 M Ce(S0O4)2 Solution Prepare Primary Standard (e.g., Ferrous Salt) Prepare Ferrous Iron Sample

Standardization

Titrate Primary Standard with Ce(SO4)2 Solution

Calculate Exact Molarity of Ce(S04)2

Sample Titration

Y Y

E’itrate Ferrous Iron Sample with Standardized Ce(SO4)a

(Record Volume of Titrant Used)

Data Analysis

Calculate Mass or Concentration of Ferrous Iron

Click to download full resolution via product page

Caption: Workflow for Ferrous Iron Determination.

Protocol for the Determination of Ferrous Iron in a
Sample

o Sample Preparation: Accurately weigh a portion of the unknown sample containing ferrous
iron (e.g., approximately 2.0 g of an unknown ferrous compound or a crushed ferrous sulfate
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tablet) and transfer it quantitatively to a 250 mL conical flask.[4]

o Dissolution and Acidification: Add approximately 15-20 mL of 1 M sulfuric acid and about 100
mL of distilled water to dissolve the sample.[4] Swirl the flask to ensure complete dissolution.
If the sample is a solid tablet, it should be finely crushed before dissolution.[4]

« Indicator Addition: Add 1-2 drops of ferroin indicator to the sample solution.

o Titration: Titrate the sample solution with the standardized 0.1 M cerium(IV) sulfate solution
until the endpoint is reached (color change from red to pale blue/greenish-blue).[4]

o Recording and Replication: Record the volume of the cerium(IV) sulfate solution used.
Repeat the titration with additional samples for accuracy.

Calculations and Data Presentation

The concentration of ferrous iron in the sample can be calculated using the following formula,
based on the 1:1 stoichiometry of the reaction:

Moles of Fe2* = Moles of Ce**

Mass of Fe (mg) = VCe(S0a4)2 (L) x CCe(S0a4)2 (mol/L) x MFe ( g/mol ) x 1000 (mg/g)
Where:

e VCe(S0a): is the volume of the cerium(lV) sulfate solution used in the titration (in liters).

e CCe(SO0a4): is the standardized molar concentration of the cerium(lV) sulfate solution (in
mol/L).

» MFe is the molar mass of iron (55.845 g/mol ).

Example Data Tables

Table 1: Standardization of 0.1 M Cerium(lV) Sulfate Solution
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Mass of Ferrous

Volume of Ce(S04)2

Calculated Molarity

Trial Ethylenediammoni .
Solution (mL) of Ce(S0a4)2 (moliL)
um Sulfate (g)
1 0.3015 26.30 0.1002
2 0.3008 26.25 0.1001
3 0.3021 26.35 0.1003
Average 0.1002

Note: The molar mass of Ferrous Ethylenediammonium Sulfate (Fe(Cz2H10N2)(SOa4)z2, 4H20) is

382.14 g/mol .[8]

Table 2: Determination of Ferrous Iron in an Unknown Sample

Volume of
Mass of . Mass of Percentage of
] Standardized ]
Trial Unknown Ferrous Iron Ferrous Iron in
= le (q) Ce(SO0a)2 (mg) = le (%)
ample m ample (%
AR Solution (mL) L 5
1 2.015 15.50 86.55 4.30
2 2.008 15.45 86.27 4.30
3 2.011 15.48 86.44 4.30
Average 4.30
Redox Reaction Pathway
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Caption: Oxidation-Reduction of Iron and Cerium.

Interferences and Considerations

Oxidation of Ferrous Iron: Ferrous ions can be oxidized by atmospheric oxygen in solution.
[3] Therefore, the analysis should be performed promptly after preparing the sample solution.
To minimize this, a blanket of an inert gas (e.g., nitrogen) can be used, or a small amount of
sodium carbonate can be added to the acidic solution to generate carbon dioxide, which
displaces the air.[3]

Presence of Other Reducing Agents: Other substances that can be oxidized by cerium(1V)
sulfate will interfere with the titration. These should be absent or their interference accounted
for.

Endpoint Detection: While visual indicators are convenient, for highly colored or turbid
solutions, or for more precise measurements, potentiometric titration is recommended.[11]
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» Total Iron Determination: If the sample contains both ferrous (Fe?*) and ferric (Fe3*) iron, and
the total iron content is desired, the ferric ions must first be reduced to ferrous ions. This can
be achieved using a reducing agent like zinc powder.[3] The subsequent titration will then
yield the total iron content.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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